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Compound of Interest

Compound Name: Methyl 4-bromo-2-nitrobenzoate

Cat. No.: B116092

An In-depth Technical Guide on the Physical Properties of Methyl 4-bromo-2-nitrobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Methyl 4-bromo-2-nitrobenzoate, a significant intermediate in various organic syntheses,
including the preparation of pharmaceuticals, pesticides, and dyes.[1] This document outlines
its key physical characteristics, experimental protocols for their determination, and a
representative synthetic pathway.

Core Physical and Chemical Properties

Methyl 4-bromo-2-nitrobenzoate is an organic compound with the chemical formula
CsHeBrNOa.[1] It presents as a colorless to light yellow crystal or crystalline powder.[1]

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of Methyl 4-bromo-2-
nitrobenzoate.
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Property Value Source
Molecular Formula CsHeBrNOa4 [1]
Molar Mass 260.04 g/mol [1]
Melting Point 72-74 °C [1]
Boiling Point 327.6 £ 22.0 °C (Predicted) [1]
Density 1.673 + 0.06 g/cm3 (Predicted) [1]

Insoluble in water; Soluble in
Solubility organic solvents like ethers [1]

and alcohols.

Experimental Protocols

Detailed methodologies for the determination of the key physical properties and a common
synthetic route are outlined below.

Determination of Melting Point

The melting point of Methyl 4-bromo-2-nitrobenzoate can be determined using a standard
melting point apparatus.

o Sample Preparation: A small amount of the crystalline solid is placed into a capillary tube,
which is then sealed at one end.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

e Heating and Observation: The sample is heated at a controlled rate. The temperature at
which the substance first begins to melt and the temperature at which the substance is
completely liquid are recorded as the melting point range. For a pure substance, this range is
typically narrow.

Determination of Boiling Point

The boiling point is determined at a specific atmospheric pressure, as it varies with pressure.
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o Apparatus Setup: A small amount of the liquid sample is placed in a test tube with a boiling
chip. An inverted capillary tube, sealed at the top, is placed inside the test tube. The test tube
is then heated in a heating bath.

o Heating and Observation: The sample is heated until a steady stream of bubbles emerges
from the open end of the capillary tube. The heat is then removed, and the temperature at
which the liquid begins to enter the capillary tube is recorded as the boiling point.

Determination of Solubility

The solubility of Methyl 4-bromo-2-nitrobenzoate in various solvents is determined by direct
observation.

e Procedure: A small, measured amount of the compound is added to a test tube containing a
known volume of the solvent (e.g., water, ethanol, ether).

o Observation: The mixture is agitated, and the solubility is observed. The process can be
repeated with increasing amounts of the solute to determine the approximate solubility limit.
The compound is noted as soluble, partially soluble, or insoluble.

Synthesis of Methyl 4-bromo-2-nitrobenzoate

A general method for the preparation of Methyl 4-bromo-2-nitrobenzoate involves a two-step
process.[1]

« Esterification: 2-nitro-4-bromobenzaldehyde is reacted with methanol to produce 2-nitro-4-
bromobenzoic acid methanol ester.

e Reaction with Formic Acid: The resulting ester is then reacted with formic acid under alkaline
conditions to yield Methyl 4-bromo-2-nitrobenzoate.[1]

Visualized Experimental Workflow: Synthesis of
Methyl 4-bromo-2-nitrobenzoate

The following diagram illustrates the general workflow for the synthesis of Methyl 4-bromo-2-
nitrobenzoate.
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Synthesis of Methyl 4-bromo-2-nitrobenzoate
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2-nitro-4-bromobenzoic acid methanol ester
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Final Fv'roduct

Methyl 4-bromo-2-nitrobenzoate

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Methyl 4-bromo-2-nitrobenzoate.

Safety Information

Methyl 4-bromo-2-nitrobenzoate is an organic compound with potential toxicity.[1] It is crucial
to handle it with appropriate safety measures in a laboratory setting. Always wear personal
protective equipment, including goggles, gloves, and a lab coat, during handling.[1] Avoid
inhaling its vapors or allowing it to come into contact with skin.[1] In case of skin or eye contact,
rinse immediately with plenty of water and seek medical attention.[1] Ingestion should be
avoided, and medical help should be sought immediately if it occurs.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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